Cas no 2248328-85-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 2248328-85-8
• MF: C₁₇H₇ClFNO₄S
• MW: 375.758185625076
• CID: 6202757
• PubChem ID: 165718716
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517624
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate
• 2248328-85-8

• Inchi： 1S/C17H7ClFNO4S/c18-13-12-10(19)6-3-7-11(12)25-14(13)17(23)24-20-15(21)8-4-1-2-5-9(8)16(20)22/h1-7H
• InChI Key： VZGFROMEYJOKFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)SC2C=CC=C(C=21)F

Computed Properties

• Exact Mass: 374.9768347g/mol
• Monoisotopic Mass: 374.9768347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate (CAS No: 224832885) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied for their unique electronic properties and biological activities. The structure of this compound is characterized by a benzothiophene ring system fused with a carboxylate group, which contributes to its versatility in various applications.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-tumor agents. The chloro and fluoro substituents on the benzothiophene ring enhance the compound's stability and bioavailability, making it a promising candidate for targeted drug delivery systems. Additionally, the isoindole moiety attached to the carboxylate group introduces unique photophysical properties, which are advantageous in optoelectronic applications.

The synthesis of this compound involves a multi-step process that includes cross-coupling reactions and ring-forming reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial-scale production. The use of advanced catalytic systems has further improved the efficiency of these reactions, making the compound more accessible for research and development purposes.

In terms of biological activity, this compound has shown remarkable results in preclinical studies. It exhibits potent antioxidant properties, which are essential for protecting cells from oxidative stress-induced damage. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoro substituent plays a critical role in enhancing the compound's selectivity towards specific targets, thereby reducing off-target effects.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its conjugated π-system enables efficient charge transport properties, which are crucial for high-performance electronic devices. Recent advancements in thin-film deposition techniques have allowed researchers to incorporate this compound into prototype devices, demonstrating its potential for next-generation optoelectronic applications.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it an eco-friendly choice for certain industrial applications. However, further research is required to fully understand its long-term environmental effects and ensure sustainable practices during its production and use.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4-fluoro-1-benzothiophene-2-carboxylate (CAS No: 224832885) is a versatile compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific research and industrial applications.